Punicalagin

• IUPAC Name: (1R,35R,38R,55S)-6,7,8,11,12,23,24,27,28,29,37,43,44,45,48,49,50-heptadecahydroxy-2,14,21,33,36,39,54-heptaoxaundecacyclo[33.20.0.04,9.010,19.013,18.016,25.017,22.026,31.038,55.041,46.047,52]pentapentaconta-4,6,8,10,12,16,18,22,24,26,28,30,41,43,45,47,49,51-octadecaene-3,15,20,32,40,53-hexone
• InChI: InChI=1S/C48H28O30/c49-10-1-6-17(31(59)27(10)55)19-23-21-22-24(47(70)76-38(21)35(63)33(19)61)20(34(62)36(64)39(22)75-46(23)69)18-9(4-13(52)28(56)32(18)60)43(66)74-37-14(5-72-42(6)65)73-48(71)41-40(37)77-44(67)7-2-11(50)25(53)29(57)15(7)16-8(45(68)78-41)3-12(51)26(54)30(16)58/h1-4,14,37,40-41,48-64,71H,5H2/t14-,37-,40+,41-,48?/m1/s1
• InChI Key: ZJVUMAFASBFUBG-UYMKNUMKSA-N
• Canonical SMILES: C1C2C(C3C(C(O2)O)OC(=O)C4=CC(=C(C(=C4C5=C(C(=C(C=C5C(=O)O3)O)O)O)O)O)O)OC(=O)C6=CC(=C(C(=C6C7=C(C(=C8C9=C7C(=O)OC2=C(C(=C(C3=C(C(=C(C=C3C(=O)O1)O)O)O)C(=C92)C(=O)O8)O)O)O)O)O)O)O
• Isomeric SMILES: C1[C@@H]2[C@H]([C@H]3[C@H](C(O2)O)OC(=O)C4=CC(=C(C(=C4C5=C(C(=C(C=C5C(=O)O3)O)O)O)O)O)O)OC(=O)C6=CC(=C(C(=C6C7=C(C(=C8C9=C7C(=O)OC2=C(C(=C(C3=C(C(=C(C=C3C(=O)O1)O)O)O)C(=C92)C(=O)O8)O)O)O)O)O)O)O
• Molecular Formula: C48H28O30
• Molecular Weight: 1084.7 g/mol
• Solubility: In methanol, 5 mg/mL, clear
• Mechanism of Action: Polyphenol-rich dietary foodstuffs have attracted attention due to their cancer chemopreventive and chemotherapeutic properties. Ellagitannins (ETs) belong to the so-called hydrolysable tannins found in strawberries, raspberries, walnuts, pomegranate, oak-aged red wine, etc. Both ETs and their hydrolysis product, ellagic acid (EA), have been reported to induce apoptosis in tumour cells. Ellagitannins are not absorbed in vivo but reach the colon and release EA that is metabolised by the human microflora. Our aim was to investigate the effect of a dietary ET [pomegranate punicalagin (PUNI)] and EA on human colon cancer Caco-2 and colon normal CCD-112CoN cells. Both PUNI and EA provoked the same effects on Caco-2 cells: down-regulation of cyclins A and B1 and upregulation of cyclin E, cell-cycle arrest in S phase, induction of apoptosis via intrinsic pathway (FAS-independent, caspase 8-independent) through bcl-XL down-regulation with mitochondrial release of cytochrome c into the cytosol, activation of initiator caspase 9 and effector caspase 3. Neither EA nor PUNI induced apoptosis in normal colon CCD-112CoN cells (no chromatin condensation and no activation of caspases 3 and 9 were detected). In the case of Caco-2 cells, no specific effect can be attributed to PUNI since it was hydrolysed in the medium to yield EA, which entered into the cells and was metabolised to produce dimethyl-EA derivatives. Our study suggests that the anticarcinogenic effect of dietary ETs could be mainly due to their hydrolysis product, EA, which induced apoptosis via mitochondrial pathway in colon cancer Caco-2 cells but not in normal colon cells., Terminalia catappa and its major tannin component, punicalagin, have been characterized to possess antioxidative and anti-genotoxic activities. However, their effects on reactive oxygen species (ROS) mediated carcinogenesis are still unclear. In the present study, H-ras-transformed NIH3T3 cells were used to evaluate the chemopreventive effect of T. catappa water extract (TCE) and punicalagin. In the cell proliferation assay, TCE and punicalagin suppressed the proliferation of H-ras-transformed NIH3T3 cells with a dose-dependent manner but only partially affected non-transformed NIH3T3 cells proliferation. The differential cytotoxicity of TCE/punicalagin on the H-ras-transformed and non-transformed NIH3T3 cells indicated the selectivity of TCE/punicalagin against H-ras induced transformation. TCE or punicalagin treatment reduced anchorage-independent growth that could be due to a cell cycle arrest at G0/G1 phase. The intracellular superoxide level, known to modulate downstream signaling of Ras protein, was decreased by punicalagin treatments. The levels of phosphorylated JNK-1 and p38 were also decreased with punicalagin treatments. Thus, the chemopreventive effect of punicalagin against H-ras induced transformation could result from inhibition of the intracellular redox status and JNK-1/p38 activation.
• Color/Form: Yellow powder
• CAS RN: 65995-63-3

Description

Punicalagin is a major polyphenol found in pomegranates, known for its potent antioxidant properties. It is primarily extracted from the fruit's pith and carpellary membrane and has been the subject of various studies due to its protective bioactivities against oxidative damages to lipids, proteins, and DNA. Its ability to scavenge various one-electron oxidizing radicals and form metal chelates contributes to its antioxidant action, making it a compound of interest in scientific research (Kulkarni et al., 2007).

Synthesis and Molecular Structure Analysis

The molecular structure of this compound has been revised and characterized through chemical and spectroscopic evidence. It is known as 2,3-(S)-hexahydroxy-diphenoyl-4,6-(S,S)-gallagyl-D-glucose. This structural elucidation helps in understanding the compound's chemical nature and potential reactivity (Tanaka et al., 1986).

Chemical Reactions and Properties

This compound's chemical properties are largely defined by its antioxidant capabilities, where it repairs radicals generated in various systems, contributing to its protective bioactivity against oxidative stress. The formation of transient species in these reactions has been explored using time-resolved kinetic spectrophotometric techniques, providing insights into its chemical behavior (Kulkarni et al., 2007).

Physical Properties Analysis

While specific studies focusing on the physical properties of this compound are limited, its solubility, stability, and interaction with other molecules (like proteins and DNA) have been investigated to some extent in the context of its bioactivity and antioxidant properties. These studies contribute to a basic understanding of its physical behavior in biological systems.

Chemical Properties Analysis

This compound's chemical properties, particularly its antioxidant activity, have been well-documented. It exhibits significant scavenging activity against various radicals, contributing to its protective effects against oxidative damages in biological systems. Additionally, its ability to form complexes with metal ions highlights its diverse chemical reactivity (Kulkarni et al., 2007).

Scientific Research Applications

• Autophagy and Apoptosis Prevention : Punicalagin promotes autophagy, protecting cultured primary human syncytiotrophoblasts from apoptosis (Wang, Chen, Longtine, & Nelson, 2016).

• Antioxidant and Hepatoprotective Activities : It exhibits antioxidant, hepatoprotective, anti-atherosclerotic, and chemopreventive activities, and inhibits inflammatory pathways and toxic substances (Venusova, Kolesárová, Horký, & Slama, 2021).

• Neuroprotection : this compound protects against methionine-induced hyperhomocysteinemia and brain damage, repressing apoptosis, maintaining DNA integrity, and increasing antioxidants (El-Missiry, ElKomy, Othman, & AbouEl-ezz, 2018).

• Alzheimer's Disease : It improves cognitive function in Alzheimer's disease mice, reducing Aβ21-42 deposition and Tau phosphorylation in the brain (Xu et al., 2022).

• Inflammation Inhibition : this compound inhibits the FoxO3a/autophagy signaling pathway, preventing inflammation in LPS-induced RAW264.7 macrophages (Cao et al., 2019).

• Neuroinflammation Reduction : It inhibits neuroinflammation in LPS-activated microglia through interference with NF-κB signaling, suggesting potential for neurodegenerative disorder prevention (Olajide, Kumar, Velagapudi, Okorji, & Fiebich, 2014).

• Oxidative Stress Protection : this compound protects against oxidative damages to lipids, amino acids, and DNA, and is toxic only at higher concentrations (Kulkarni, Mahal, Kapoor, & Aradhya, 2007).

• DNA Repair and Wound Healing : It has a chemopreventive role and a high capacity to induce DNA repair, contributing to tissue repairing and wound healing (Carneiro et al., 2016).

• Anti-Inflammatory and Angiogenic Effects : this compound has a protective effect on HUVECs activation, beneficial for treating disorders like cancer, rheumatoid arthritis, and cardiovascular disease (Liu et al., 2021).

• Diabetic Nephropathy Treatment : It alleviates diabetic nephropathy by inhibiting pyroptosis and downregulating NOX4 expression, suggesting therapeutic implications for diabetes complications (An et al., 2020).

• Antioxidant Properties : As the largest polyphenol antioxidant with a molecular weight of over 1000 Daltons, this compound contributes to the health benefits of pomegranate juice and extracts (Mackler, Heber, & Cooper, 2013).

• Fertility Enhancement : It significantly decreases oxidative stress-induced testicular damage and boosts fertility by increasing sperm health and number (Rao, Tian, Li, Hung, & Sun, 2016).

• Liver Regeneration Suppression : Intraperitoneally applied this compound induced liver apoptosis despite partial hepatectomy, suggesting a role in liver regeneration suppression (Artagan, Alanyalı, & Canbek, 2020).

• Glioma Cell Death Induction : It induces human U87MG glioma cell death through both apoptotic and autophagic pathways (Wang et al., 2013).

• Cardiac Protection : this compound reduces cardiac oxidative/nitrosative stress and inflammatory response induced by ischemia/reperfusion injury through SIRT1-mediated activation of NRF-2-HO-1 signaling (Yu et al., 2019).

• Antimicrobial and Antibiofilm Activities : It exhibits antimicrobial and antibiofilm activities against Staphylococcus aureus, potentially controlling contamination in the food industry (Xu et al., 2017).

• Antifungal Activity and Plant Protection : High this compound content in pomegranate extracts can be used as an alternative to synthetic pesticides for controlling plant disease and improving product quality (Rongai et al., 2019).

• Cell Toxicity at Larger Doses : While this compound and punicalin have antioxidant activity at small doses, larger doses may induce some cell toxicities (Lin, Hsu, Lin, & Hsu, 2001).

• Salmonella Infection Prevention : It has the potential to be developed as an alternative or supplemental agent for prevention of Salmonella infection (Li et al., 2014).

• Bioavailability and Metabolism : this compound from pomegranate juice is absorbed and metabolized in the rat, with only a small percentage detected in urine and feces (Cerdá et al., 2003).

Mechanism of Action

Target of Action

Punicalagin, a known polyphenol, has been found to target a variety of cells and molecules. It has significant antioxidant, anti-inflammatory, anti-viral, anti-proliferative, and anti-cancer properties . It has been shown to target neurologic conditions like seizures, depression, stress, Alzheimer’s disease, Parkinson’s disease, and Huntington’s disease . In addition, it has been found to target cells involved in atherosclerosis and diabetes mellitus . It has also shown affinity for the predicted druggable active site on the SARS-CoV-2 protein target .

Mode of Action

This compound interacts with its targets in various ways. It has been found to reduce neuroinflammation and improve learning and memory deficits in the in-vivo D-galactose-induced brain aging model, as evidenced by the decline in microglial activation and astrocytosis . It enhances AMP-activated kinase (AMPK) and the mitochondrial Krebs cycle to exert neuroprotective action . In the context of bacterial infections, this compound has been found to disrupt the envelope integrity of bacteria, induce a decrease in intracellular ATP and pH, and damage the cytoplasmic membrane .

Biochemical Pathways

This compound has been found to affect several biochemical pathways. It regulates signaling pathways in inflammation-associated chronic diseases, including NF-κB, MAPK, IL-6/JAK/STAT3, and PI3K/Akt/mTOR signaling pathways . It also enhances AMP-activated kinase (AMPK) and the mitochondrial Krebs cycle .

Pharmacokinetics

It is known that this compound is water-soluble and hydrolyzes into smaller phenolic compounds, such as ellagic acid . It has been found to inhibit Sortase A activity with a very low half maximal inhibitory concentration (IC 50) value of 4.23 μg/mL, and it is a reversible inhibitor of Sortase A .

Result of Action

The molecular and cellular effects of this compound’s action are diverse. It has been found to reduce neuroinflammation and improve learning and memory deficits . It also disrupts the envelope integrity of bacteria, induces a decrease in intracellular ATP and pH, and damages the cytoplasmic membrane . In addition, it has been found to have a significant hypoglycemic effect and a protective effect on diabetes mellitus .

Action Environment

The action, efficacy, and stability of this compound can be influenced by environmental factors. For example, it has been found to act as a concentration-dependent sensitizing agent for antimicrobials against Enterobacteriaceae . More research is needed to fully understand how environmental factors influence the action of this compound.

Safety and Hazards

Avoid dust formation. Avoid breathing mist, gas or vapors. Avoid contacting with skin and eye. Use personal protective equipment. Wear chemical impermeable gloves. Ensure adequate ventilation. Remove all sources of ignition. Evacuate personnel to safe areas. Keep people away from and upwind of spill/leak.

Future Directions

Punicalagin may be a promising therapeutic compound in preventing and treating inflammation-associated chronic diseases, although further clinical studies are required. The scientific community should pay attention to these many neuroprotective pharmacodynamic activities of this compound to create effective pharmacotherapeutic plans, as evidenced by mounting data in pre-clinical research investigations.

Biochemical Analysis

Biochemical Properties

Punicalagin has been shown to interact with proteins such as PDIA1 and PDIA3. It binds to these proteins with similar affinity, but the inhibition efficacy on protein reductase activity is higher for PDIA3 .

Cellular Effects

This compound has a multifaceted role in cellular processes. It has been shown to have neuroprotective effects, and it can influence cell function by impacting cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

At the molecular level, this compound exerts its effects through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression. For instance, it binds to PDIA1 and PDIA3, inhibiting their protein reductase activity .